Cas no 1261843-07-5 (3-Bromo-2-hydroxypyridine-4-sulfonyl chloride)

• Product Name: 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride
• CAS No: 1261843-07-5
• MF: C₅H₃BrClNO₃S
• MW: 272.50421833992
• CID: 4920650
• Update Time: 2025-05-24

3-Bromo-2-hydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-hydroxypyridine-4-sulfonyl chloride
• 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride

• Inchi： 1S/C5H3BrClNO3S/c6-4-3(12(7,10)11)1-2-8-5(4)9/h1-2H,(H,8,9)
• InChI Key： FCJLYPWAHZAJRV-UHFFFAOYSA-N
• SMILES： BrC1C(NC=CC=1S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6

Additional information on 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride

Introduction to 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride (CAS No: 1261843-07-5)

3-Bromo-2-hydroxypyridine-4-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 1261843-07-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a brominated pyridine ring and a sulfonyl chloride functional group, make it a valuable building block for medicinal chemists seeking to design molecules with enhanced pharmacological properties.

The structural composition of 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride encompasses a pyridine core substituted at the 2-position with a hydroxyl group and at the 4-position with a sulfonyl chloride moiety. The presence of the bromine atom at the 3-position further enhances its reactivity, allowing for diverse chemical transformations such as nucleophilic substitution reactions. These features make it an attractive candidate for further functionalization, enabling the synthesis of complex scaffolds that can interact with biological targets in novel ways.

In recent years, there has been growing interest in exploring the potential of 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride in drug discovery. The pyridine scaffold is widely recognized for its prevalence in many pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. The hydroxyl and sulfonyl chloride groups provide additional sites for chemical modification, allowing for the introduction of various substituents that can fine-tune the biological activity of the resulting molecules.

One of the most compelling aspects of 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride is its utility in constructing kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the reactivity of the bromine atom and the sulfonyl chloride group, medicinal chemists can design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling pathways. Several recent studies have demonstrated the success of this approach in generating potent and selective kinase inhibitors with promising preclinical profiles.

Another area where 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride has shown promise is in the development of antiviral agents. The ability to introduce diverse functional groups into the pyridine core allows for the creation of molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting viral proteases and polymerases. These efforts have led to the identification of several lead compounds that are currently undergoing further optimization for clinical use.

The synthesis of 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride itself is an intriguing challenge that highlights its synthetic importance. While there are several reported methods for its preparation, each approach offers distinct advantages and limitations. One common strategy involves the bromination of a precursor compound followed by sulfonylation at the 4-position. Alternatively, direct sulfonylation of a brominated hydroxypyridine derivative can be employed, depending on the desired purity and yield requirements. These synthetic routes underscore the compound's accessibility and its suitability for large-scale production when needed.

The chemical reactivity of 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride extends beyond its applications in drug discovery. It serves as a valuable tool in materials science and catalysis, where its ability to undergo various transformations makes it useful for constructing complex molecular architectures. For example, it has been employed in the synthesis of metal-organic frameworks (MOFs) and other advanced materials where precise control over molecular structure is essential.

In conclusion, 3-Bromo-2-hydroxypyridine-4-sulfonyl chloride (CAS No: 1261843-07-5) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and materials science is likely to grow even further.